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Compound of Interest

Compound Name: 5-Bromo-2-ethoxythiazole
CAS No.: 1086382-60-6
Cat. No.: B1391084
. J

5-Bromo-2-ethoxythiazole is a heterocyclic compound built upon a core thiazole ring, a
scaffold of significant interest in medicinal chemistry and materials science.[1] Its structure,
featuring an ethoxy group at the 2-position and a bromine atom at the 5-position, provides a
unique combination of electronic properties and reactive handles for further chemical
modification. The thiazole nucleus is a key component in numerous FDA-approved drugs, and
substituted derivatives are constantly being explored for novel therapeutic applications.

Notably, 5-Bromo-2-ethoxythiazole itself has been investigated for its potential as an a-
glucosidase inhibitor, suggesting a possible role in the management of diabetes by modulating
carbohydrate absorption.[1] The bromine atom serves as a versatile synthetic handle, allowing
for nucleophilic substitution reactions to create a diverse library of derivatives for structure-
activity relationship (SAR) studies.[1][2] A thorough and accurate characterization of this
molecule is, therefore, the foundational first step for any research and development program
that utilizes it as a building block.

This guide provides a comprehensive overview of the essential characterization data for 5-
Bromo-2-ethoxythiazole, framed with the practical insights of a seasoned scientist. We will
delve into the causality behind experimental choices, ensuring that the presented protocols are
not just lists of steps but self-validating systems for generating reliable data.

Physicochemical and Structural Properties
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The fundamental properties of 5-Bromo-2-ethoxythiazole are summarized below. These data
are critical for calculating molar equivalents in reactions, understanding its solubility, and
ensuring proper handling and storage.

Property Value Source
Molecular Formula CsHeBrNOS [1]
Molecular Weight 208.08 g/mol [1]

CAS Number 1086382-60-6 [3]
Appearance Colorless Qil [3]
Structure

Synthesis and Purification: A Validated Protocol

The reliable synthesis of 5-Bromo-2-ethoxythiazole is paramount for obtaining pure material
for characterization and subsequent applications. The most efficient and high-yielding reported
method involves the electrophilic bromination of the electron-rich 2-ethoxythiazole precursor.

Rationale for Method Selection

The chosen method employs N-Bromosuccinimide (NBS) as the brominating agent in a polar
aprotic solvent, N,N-dimethylformamide (DMF). This approach is favored over using elemental
bromine (Br2) for several reasons:

o Selectivity: NBS is a milder and more selective source of electrophilic bromine, which is
crucial for preventing over-bromination or side reactions with the sensitive thiazole ring.[1]

o Safety and Handling: NBS is a solid, making it significantly easier and safer to handle and
measure compared to highly corrosive and volatile liquid bromine.

o High Yield: The literature reports a high yield of 91% for this specific protocol, making it an
efficient use of starting materials.[1][3]

» Mild Conditions: The reaction proceeds smoothly at room temperature, obviating the need for
heating or cooling baths and simplifying the experimental setup.[1]
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Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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